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Introduction
Hydrogels are three-dimensional, hydrophilic polymer networks capable of absorbing large

amounts of water or biological fluids.[1][2] Their tunable physical properties, biocompatibility,

and resemblance to native extracellular matrix make them ideal candidates for various

biomedical applications, including controlled drug delivery and tissue engineering.[3][4] A key

aspect of hydrogel design is the crosslinking chemistry, which dictates the stability, mechanical

strength, and degradation profile of the network.[5]

This document focuses on hydrogels formed using "malealdehyde" chemistry, a term referring

to the use of dialdehyde functionalities to create crosslinks. This is commonly achieved through

two main routes:

Direct Crosslinking with Dialdehydes: Utilizing small molecule dialdehydes, such as

glutaraldehyde (GA), to crosslink polymers containing primary amine groups, like chitosan or

gelatin.[6][7]

Polymer Backbone Modification: Introducing aldehyde groups onto a polymer backbone,

typically a polysaccharide, through oxidation.[8][9] The resulting poly-aldehyde can then act

as a macromolecular crosslinker for another polymer containing amine groups, forming a

Schiff base linkage.[10]
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The formation of aldehyde groups on polysaccharides like alginate, dextran, or hyaluronic acid

is often accomplished through periodate oxidation, which cleaves the vicinal diol groups to form

two aldehyde groups.[5][8] This method is advantageous as it can lead to more biocompatible

hydrogels compared to those crosslinked with potentially cytotoxic small molecules like

glutaraldehyde.[11][12]

These application notes provide detailed protocols for the synthesis and characterization of

dialdehyde-crosslinked hydrogels, present quantitative data on their properties, and illustrate

key processes with diagrams.

Data Presentation
Table 1: Swelling Properties of Dialdehyde-Crosslinked
Hydrogels

Hydrogel
Compositio
n

Crosslinker pH
Temperatur
e (°C)

Maximum
Swelling
(%)

Reference(s
)

Chitosan

Glutaraldehy

de (0.068

molar ratio)

7 37 ~1200 [6][13]

Chitosan

Glutaraldehy

de (0.30

molar ratio)

7 37 ~600 [6][13]

Chitosan

(uncrosslinke

d)

- Acidic - 162.71 [14][15]

Chitosan
Glutaraldehy

de (CD 0.75)
Acidic - 119.87 [14][15]

Chitosan
Glutaraldehy

de (CD 1.00)
Acidic - 93.21 [14][15]

Chitosan
Glutaraldehy

de (CD 1.50)
Acidic - 87.65 [14][15]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11277554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7464976/
https://www.proquest.com/openview/cccc8faded866cff43c6209feceaedb6/1.pdf?pq-origsite=gscholar&cbl=54100
https://pubmed.ncbi.nlm.nih.gov/14566791/
https://www.tandfonline.com/doi/abs/10.1080/00914037.2013.769165
https://2024.sci-hub.se/6201/f1125f537854b1442a093fdfbb9008e9/10.1080@00914037.2013.769165.pdf
https://www.tandfonline.com/doi/abs/10.1080/00914037.2013.769165
https://2024.sci-hub.se/6201/f1125f537854b1442a093fdfbb9008e9/10.1080@00914037.2013.769165.pdf
https://www.longdom.org/open-access/chitosan-hydrogels-and-their-glutaraldehydecrosslinked-counterparts-as-potential-drug-release-and-tissue-engineering-sys-16580.html
https://www.researchgate.net/publication/320469020_Chitosan_Hydrogels_and_their_Glutaraldehyde-Crosslinked_Counterparts_as_Potential_Drug_Release_and_Tissue_Engineering_Systems_-_Synthesis_Characterization_Swelling_Kinetics_and_Mechanism
https://www.longdom.org/open-access/chitosan-hydrogels-and-their-glutaraldehydecrosslinked-counterparts-as-potential-drug-release-and-tissue-engineering-sys-16580.html
https://www.researchgate.net/publication/320469020_Chitosan_Hydrogels_and_their_Glutaraldehyde-Crosslinked_Counterparts_as_Potential_Drug_Release_and_Tissue_Engineering_Systems_-_Synthesis_Characterization_Swelling_Kinetics_and_Mechanism
https://www.longdom.org/open-access/chitosan-hydrogels-and-their-glutaraldehydecrosslinked-counterparts-as-potential-drug-release-and-tissue-engineering-sys-16580.html
https://www.researchgate.net/publication/320469020_Chitosan_Hydrogels_and_their_Glutaraldehyde-Crosslinked_Counterparts_as_Potential_Drug_Release_and_Tissue_Engineering_Systems_-_Synthesis_Characterization_Swelling_Kinetics_and_Mechanism
https://www.longdom.org/open-access/chitosan-hydrogels-and-their-glutaraldehydecrosslinked-counterparts-as-potential-drug-release-and-tissue-engineering-sys-16580.html
https://www.researchgate.net/publication/320469020_Chitosan_Hydrogels_and_their_Glutaraldehyde-Crosslinked_Counterparts_as_Potential_Drug_Release_and_Tissue_Engineering_Systems_-_Synthesis_Characterization_Swelling_Kinetics_and_Mechanism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CD = Crosslink Density

Table 2: Rheological Properties of Dialdehyde-
Crosslinked Hydrogels

Polymer
System

Crosslinker
Concentrati
on

Storage
Modulus
(G') (Pa)

Loss
Modulus
(G'') (Pa)

Reference(s
)

Oxidized

Dextran / N-

Carboxyethyl

Chitosan

Schiff Base 1% (w/v) ~20 ~2 [16]

Oxidized

Dextran / N-

Carboxyethyl

Chitosan

Schiff Base 2% (w/v) ~100 ~10 [16]

Oxidized

Dextran / N-

Carboxyethyl

Chitosan

Schiff Base 3% (w/v) ~300 ~20 [16]

Hyaluronan /

Gelatin
PEGDA

0.4% CMHA-

S
11 - 3500+ - [1][17]

Table 3: In Vitro Drug Release from Dialdehyde-
Crosslinked Hydrogels
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Hydrogel
System

Crosslinker Model Drug
Release
Conditions

% Release
(Time)

Reference(s
)

Carboxymeth

yl Chitosan

Dialdehyde-

β-cyclodextrin

Phenolphthal

ein
- ~90% (12 h) [18][19]

Carboxymeth

yl Chitosan
Glyoxal

Phenolphthal

ein
- 19.2% (24 h) [18][19]

Chitosan-

based
TEOS Lidocaine PBS (pH 7.4)

96.37% (110

min)
[20]

Chitosan-

based
TEOS Lidocaine SIF (pH 6.8)

94.37% (110

min)
[20]

TEOS = Tetraethyl orthosilicate, SIF = Simulated Intestinal Fluid

Table 4: Biocompatibility of Dialdehyde-Crosslinked
Hydrogels
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Hydrogel /
Crosslinker

Cell Type Assay Result Reference(s)

Glutaraldehyde-

crosslinked

Gelatin

Rat Iris Pigment

Epithelial Cells

LDH,

Cytotoxicity, IL-

1β, TNF-α

Higher

cytotoxicity and

inflammatory

response vs.

EDC-crosslinked

[11]

EDC-crosslinked

Gelatin

Rat Iris Pigment

Epithelial Cells

LDH,

Cytotoxicity, IL-

1β, TNF-α

Good

biocompatibility,

low inflammatory

response

[11]

Glutaraldehyde-

crosslinked

Collagen

Human

Fibroblasts

Cell Proliferation,

Collagen

Secretion

Reduced cell

growth and

collagen

secretion

[12]

Dextran

Dialdehyde-

crosslinked

Gelatin

Keratinocytes,

Fibroblasts,

Endothelial Cells

MTT Assay
Acceptable in

vitro cytotoxicity
[21]

Experimental Protocols
Protocol 1: Synthesis of Alginate Dialdehyde (ADA)
This protocol describes the periodate oxidation of sodium alginate to introduce aldehyde

functionalities.

Materials:

Sodium Alginate (NaAlg)

Sodium Metaperiodate (NaIO₄)

Ethylene Glycol
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Sodium Chloride (NaCl)

Ethanol

Distilled Water

Magnetic stirrer and stir bar

Reaction vessel wrapped in aluminum foil (light-sensitive reaction)

Procedure:

Prepare a solution of sodium alginate (e.g., 2g in 25 mL of distilled water) and stir until fully

dissolved.[22]

In a separate container, prepare a solution of sodium metaperiodate (e.g., 0.536g in 20 mL of

distilled water).[22]

Slowly add the sodium metaperiodate solution to the sodium alginate solution while stirring.

The reaction is typically performed in the dark to prevent the degradation of the periodate, so

cover the reaction vessel with aluminum foil.[5][22]

Allow the reaction to proceed at room temperature with continuous stirring for a specified

time (e.g., 24-48 hours). The reaction time will influence the degree of oxidation.[22][23]

Quench the reaction by adding a small amount of ethylene glycol (e.g., 1 mL) and stir for an

additional 30 minutes.[22]

Precipitate the resulting alginate dialdehyde (ADA) by adding NaCl followed by a large

volume of ethanol (e.g., 300 mL).[22]

Collect the precipitated ADA, wash with ethanol, and dry for future use.

Protocol 2: Formation of Chitosan/Alginate Dialdehyde
Hydrogel
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This protocol details the formation of a hydrogel through Schiff base crosslinking between the

amine groups of chitosan and the aldehyde groups of ADA.

Materials:

Chitosan (CS)

Alginate Dialdehyde (ADA) from Protocol 1

Ascorbic acid solution (e.g., 1% w/v) or dilute acetic acid

Distilled Water

Magnetic stirrer and stir bar

Molds for hydrogel casting (e.g., petri dish, syringe)

Procedure:

Prepare a chitosan solution (e.g., 4% w/v) by dissolving chitosan powder in an acidic solvent

like 1% ascorbic acid or 0.2 M acetic acid. Stir until a homogenous solution is formed.[23][24]

Prepare an ADA solution (e.g., 20% w/v) by dissolving the synthesized ADA in distilled water.

[23]

Mix the chitosan solution and the ADA solution at the desired ratio (e.g., 1:1 by volume).[23]

Stir the mixture on a magnetic stirrer, optionally at a slightly elevated temperature (e.g., 40-

50 °C) for about 10 minutes to form the hydrogel.[23]

Cast the resulting viscous solution into a mold and allow the crosslinking reaction to

complete. The gelation time can be determined by the vial tilt method.[23]

Protocol 3: Characterization of Hydrogel Properties
A. Swelling Behavior

Prepare hydrogel samples of a known initial weight (Wi).
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Immerse the samples in a specific buffer solution (e.g., PBS at pH 7.4) at a controlled

temperature (e.g., 37 °C).[6][20]

At predetermined time intervals, remove the hydrogel, gently blot the surface with filter paper

to remove excess water, and weigh the swollen sample (Wd).[20]

Calculate the swelling ratio using the formula: Swelling Ratio (%) = [(Wd - Wi) / Wi] x 100.

Continue until the hydrogel reaches an equilibrium weight.

B. Rheological Analysis

Use a rheometer with a parallel plate geometry to measure the viscoelastic properties of the

hydrogel.[1][16]

Place a hydrogel sample between the plates.

Perform dynamic oscillatory measurements, such as a time sweep at a constant frequency

and strain, to monitor the gelation process. The crossover point of the storage modulus (G')

and loss modulus (G'') indicates the gelation time.[2][16]

Once the gel is formed, perform a frequency sweep at a constant strain to determine the

dependence of G' and G'' on frequency. For chemically crosslinked hydrogels, G' is typically

higher than G'' and relatively independent of frequency.[4]

C. In Vitro Drug Release

Load the hydrogel with a model drug by either incorporating the drug during the hydrogel

formation process or by soaking the formed hydrogel in a drug solution.

Immerse the drug-loaded hydrogel in a release medium (e.g., PBS at pH 7.4) at 37 °C.[20]

At specific time points, collect an aliquot of the release medium and replace it with fresh

medium to maintain sink conditions.[20]

Analyze the concentration of the released drug in the collected aliquots using a suitable

analytical technique (e.g., UV-Vis spectrophotometry).
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Calculate the cumulative percentage of drug released over time.

Mandatory Visualizations
Hydrogel Formation Chemistry and Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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